6-Chloro-2-(3,5-dichlorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(3,5-dichlorophenyl)benzoic acid
• InChI: InChI=1S/C13H7Cl3O2/c14-8-4-7(5-9(15)6-8)10-2-1-3-11(16)12(10)13(17)18/h1-6H,(H,17,18)
• InChI Key: ACSNGQJMMZSDJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H7Cl3O2
• DSSTOX Substance ID: DTXSID20691292
• Molecular Weight: 301.5 g/mol
• CAS RN: 1261939-87-0

Description

6-Chloro-2-(3,5-dichlorophenyl)benzoic acid, or 6-CDPBA, is an organic compound with a wide range of applications in scientific research. It is a white solid that is odorless and has a melting point of approximately 168°C. 6-CDPBA is used in many different laboratory experiments, and its mechanism of action, biochemical and physiological effects, advantages, and limitations are important to consider when conducting research.

Scientific Research Applications

6-CDPBA has a wide range of applications in scientific research. It is used in the synthesis of novel compounds, such as 6-chloro-3-hydroxybenzoic acid, which can be used as a starting material for the synthesis of other compounds. 6-CDPBA is also used as an intermediate in the synthesis of other compounds, such as 6-chloro-3-methoxybenzoic acid, which can be used as a starting material for the synthesis of other compounds. 6-CDPBA is also used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug 6-chloro-3-methoxybenzoic acid. 6-CDPBA is also used in the synthesis of dyes, such as 6-chloro-3-methoxybenzoic acid, which can be used as a starting material for the synthesis of other dyes.

Mechanism of Action

The mechanism of action of 6-CDPBA is not fully understood, but it is believed to act as an inhibitor of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation and other physiological processes. By inhibiting the activity of these enzymes, 6-CDPBA can reduce inflammation and other physiological processes.
Biochemical and Physiological Effects
6-CDPBA has a number of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase enzymes, which can reduce inflammation. It has also been shown to inhibit the activity of lipoxygenase enzymes, which can reduce the production of leukotrienes. Leukotrienes are involved in inflammation and other physiological processes. Additionally, 6-CDPBA has been shown to have anti-oxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-CDPBA in laboratory experiments include its low cost, its availability, and its ability to be synthesized in a variety of ways. Additionally, 6-CDPBA is a relatively stable compound, making it suitable for use in a variety of laboratory experiments. The main limitation of using 6-CDPBA in laboratory experiments is its potential toxicity. 6-CDPBA is a relatively toxic compound, and care should be taken when handling and using it in laboratory experiments.

Future Directions

There are a number of potential future directions for research involving 6-CDPBA. One potential direction is to further investigate its anti-oxidant and anti-cancer properties. Additionally, further research could be conducted on its mechanism of action, as well as its potential toxicity. Additionally, 6-CDPBA could be used in the synthesis of novel compounds and pharmaceuticals, as well as in the synthesis of dyes. Finally, further research could be conducted on its potential applications in other fields, such as food science and biotechnology.

Synthesis Methods

6-CDPBA can be synthesized in a few different ways. The most common method is the reaction of 3,5-dichlorobenzoic acid with chlorine in the presence of a catalyst, such as ferric chloride. The reaction is carried out in a solvent such as acetic acid. The resulting product is a 6-CDPBA with a purity of 95%. Other methods of synthesis include the reaction of 3,5-dichlorobenzoic acid with phosphorus oxychloride in the presence of a catalyst, such as ferric chloride, and the reaction of 3,5-dichlorobenzoic acid with phosphorus trichloride in the presence of a catalyst, such as zinc chloride.